Cas no 154117-92-7 (2,4-Dichloro-6-pyrrolidinopyrimidine)

• Product Name: 2,4-Dichloro-6-pyrrolidinopyrimidine
• CAS No: 154117-92-7
• MF: C₈H₉Cl₂N₃
• MW: 218.083159208298
• MDL: MFCD11520487
• CID: 1034301
• Update Time: 2025-06-08

2,4-Dichloro-6-pyrrolidinopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(pyrrolidin-1-yl)pyrimidine
• 2,4-dichloro-6-(1-pyrrolidinyl)Pyrimidine
• 2,4-dichloro-6-pyrrolidin-1-ylpyrimidine
• 2,4-DICHLORO-6-PYRROLIDINOPYRIMIDINE
• 2,4-Dichloro-6-pyrrolidinopyrimidine

• MDL： MFCD11520487
• Inchi： 1S/C8H9Cl2N3/c9-6-5-7(12-8(10)11-6)13-3-1-2-4-13/h5H,1-4H2
• InChI Key： ZSRQVXSPXHZOAB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)Cl)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 2,4-Dichloro-6-pyrrolidinopyrimidine

Comprehensive Overview of 2,4-Dichloro-6-pyrrolidinopyrimidine (CAS No. 154117-92-7): Properties, Applications, and Industry Insights

2,4-Dichloro-6-pyrrolidinopyrimidine (CAS No. 154117-92-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its dichloro and pyrrolidine functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₈H₈Cl₂N₃, offers unique reactivity patterns, making it valuable for constructing complex molecules. Researchers frequently explore its role in drug discovery, particularly in kinase inhibitor development and crop protection formulations.

The compound’s synthetic utility stems from its ability to undergo nucleophilic substitution reactions at the 2- and 4-positions, while the pyrrolidine moiety enhances solubility and bioavailability. Recent studies highlight its use in precursor synthesis for antiviral and anticancer agents, aligning with trends in personalized medicine and green chemistry. As industries prioritize sustainable synthesis, 154117-92-7 has emerged in discussions about atom-efficient routes and catalytic methodologies.

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